Cas no 34375-80-9 (4-phenyl-1,3-oxazol-2(3H)-one)

4-Phenyl-1,3-oxazol-2(3H)-one is a heterocyclic organic compound featuring an oxazolone core substituted with a phenyl group at the 4-position. This structure imparts reactivity useful in synthetic chemistry, particularly as a building block for pharmaceuticals and agrochemicals. Its oxazolone ring serves as a versatile intermediate in the synthesis of more complex molecules, including biologically active compounds. The phenyl group enhances stability and influences electronic properties, making it valuable for modifications in medicinal chemistry. The compound is typically employed in research settings for its role in constructing nitrogen- and oxygen-containing heterocycles, offering a balance of reactivity and selectivity for targeted synthetic applications.

4-phenyl-1,3-oxazol-2(3H)-one structure

Product Name:4-phenyl-1,3-oxazol-2(3H)-one

CAS No:34375-80-9

MF:C₉H₇NO₂

MW:161.157382249832

MDL:MFCD16990247

CID:1462411

PubChem ID:118669

Update Time:2025-06-09

4-phenyl-1,3-oxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

- 4-phenyl-1,3-oxazol-2(3H)-one
- 2(3H)-oxazolone, 4-phenyl-
- 4-phenyl-2-oxazolone
- DTXSID20955922
- 4-Phenyl-oxazol-2-ol
- 4-Oxazolin-2-one, 4-phenyl-
- FXJBHVJHXKVCQM-UHFFFAOYSA-N
- 4-Phenyl-4-oxazolin-2-one
- SCHEMBL297366
- BRN 1073144
- 4-Phenyloxazol-2-ol
- 4-phenyl-3H-1,3-oxazol-2-one
- 34375-80-9
- 4-phenyl-2-oxo-4-oxazoline
- 4-PHENYL-1,3-OXAZOL-2-OL
- SCHEMBL9882827
- MFCD16990247
- MDL： MFCD16990247
- Inchi： 1S/C9H7NO2/c11-9-10-8(6-12-9)7-4-2-1-3-5-7/h1-6H,(H,10,11)
- InChI Key： FXJBHVJHXKVCQM-UHFFFAOYSA-N
- SMILES： O1C(NC(=C1)C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 161.04771
Monoisotopic Mass: 161.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Density: 1.261
Refractive Index: 1.587
PSA: 38.33

4-phenyl-1,3-oxazol-2(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB302409-1 g	4-Phenyl-oxazol-2-ol, 95%; .	34375-80-9	95%	1 g	€231.20	2023-07-20
abcr	AB302409-5 g	4-Phenyl-oxazol-2-ol, 95%; .	34375-80-9	95%	5 g	€761.60	2023-07-20
abcr	AB302409-1g	4-Phenyl-oxazol-2-ol, 95%; .	34375-80-9	95%	1g	€231.20	2025-02-19
abcr	AB302409-5g	4-Phenyl-oxazol-2-ol, 95%; .	34375-80-9	95%	5g	€761.60	2025-02-19